Cas no 1805069-52-6 (Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate)

• Product Name: Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate
• CAS No: 1805069-52-6
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4895869
• Update Time: 2025-10-29

Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate

• Inchi： 1S/C10H9ClF2INO2/c1-17-8(16)3-5-2-7(14)15-6(4-11)9(5)10(12)13/h2,10H,3-4H2,1H3
• InChI Key： RIDYNMGMZIEVGJ-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OC)=C(C(F)F)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate

Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-4-acetate (CAS No. 1805069-52-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(chloromethyl)-3-()-6-iodopyridine-4-acetate, identified by its CAS number 1805069-52-6, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative is particularly valued for its structural versatility and its role as a crucial intermediate in the synthesis of various biologically active molecules. The compound's unique combination of functional groups, including a chloromethyl moiety and a substituent, makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The iodopyridine-4-acetate core of this molecule is particularly noteworthy, as it provides a stable platform for further functionalization. The presence of an iodine atom at the 6-position allows for convenient cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex organic molecules. These reactions enable the introduction of diverse aryl or vinyl groups, thereby expanding the structural diversity of potential drug candidates.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). Methyl 2-(chloromethyl)-3-()-6-iodopyridine-4-acetate has emerged as a valuable building block in this context. Its ability to undergo selective functionalization allows for the design of molecules that can disrupt specific PPIs implicated in various diseases, including cancer and inflammatory disorders. For instance, studies have demonstrated its utility in generating inhibitors that target the interaction between BCL-xL and Bak, a critical axis in apoptosis regulation.

The group is another key feature that enhances the pharmacological potential of this compound. This substituent is known to improve metabolic stability and binding affinity, making it a preferred choice in drug design. Recent research has highlighted its role in enhancing the bioavailability of drug candidates by preventing rapid degradation by metabolic enzymes. Additionally, the electron-withdrawing nature of the group can modulate the electronic properties of adjacent functional groups, influencing both the reactivity and selectivity of chemical transformations.

The synthesis of Methyl 2-(chloromethyl)-3-()-6-iodopyridine-4-acetate involves multi-step organic transformations that showcase the compound's synthetic utility. One common approach begins with the preparation of 4-acetylpyridine derivatives, followed by halogenation and subsequent functional group manipulations to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions is particularly advantageous in this context, as it allows for high selectivity and yield under mild conditions.

In addition to its applications in PPI inhibition, Methyl 2-(chloromethyl)-3-()-6-iodopyridine-4-acetate has been explored in other therapeutic areas. For example, it has been utilized in the development of kinase inhibitors, where its pyridine core serves as a hinge-binding motif. The presence of both electrophilic and nucleophilic sites on this molecule allows for diverse modifications that can fine-tune its binding properties to specific kinase targets. Such inhibitors are crucial in treating cancers and inflammatory diseases by disrupting abnormal signaling pathways.

The compound's versatility also extends to its role as a precursor in heterocyclic chemistry. Pyridines are fundamental scaffolds in medicinal chemistry due to their prevalence in natural products and their ability to mimic key biological recognition motifs. By modifying the substituents on a pyridine ring, chemists can generate libraries of compounds with tailored biological activities. Methyl 2-(, with its rich functionalization potential, serves as an excellent starting point for such explorations.

The increasing demand for custom synthetic intermediates has also highlighted the importance of Methyl 2-(. Pharmaceutical companies and research institutions often require specific molecular architectures for their drug discovery programs, and this compound's adaptability makes it a valuable resource. Its commercial availability ensures that researchers can focus on downstream applications rather than spending time on laborious synthetic routes.

In conclusion, Methyl 2-()-3-()-6-, with its CAS number 1805069-52-6, is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and synthetic flexibility make it indispensable for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a key player in drug discovery and development.